2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Molecular Formula: C14H22BO3P
• Molecular Weight: 280.11 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=CC=C2P(=O)(C)C
• InChI: InChI=1S/C14H22BO3P/c1-13(2)14(3,4)18-15(17-13)11-9-7-8-10-12(11)19(5,6)16/h7-10H,1-6H3
• InChIKey: OCTTYPLXPKVODJ-UHFFFAOYSA-N

2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2397623-67-3) is a heterobifunctional arylboronic ester that bears a dimethylphosphoryl group at the ortho position of the phenyl ring. The compound belongs to the class of tertiary phosphine oxide-functionalized pinacol boronic esters, which serve as strategic intermediates in Suzuki–Miyaura cross-coupling reactions for the introduction of ortho-phosphorylphenyl motifs into drug-like scaffolds.

2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2397623-67-3): Ortho-Phosphoryl Boronic Ester Building Block for Kinase-Targeted Synthesis

2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS 2397623-67-3) is a heterobifunctional arylboronic ester that bears a dimethylphosphoryl group at the ortho position of the phenyl ring . The compound belongs to the class of tertiary phosphine oxide-functionalized pinacol boronic esters, which serve as strategic intermediates in Suzuki–Miyaura cross-coupling reactions for the introduction of ortho-phosphorylphenyl motifs into drug-like scaffolds [1]. Its defining structural features are the adjacency of the Lewis-basic P=O group to the Lewis-acidic boron center and the masked boronic acid functionality provided by the pinacol ester, enabling compatibility with multi-step synthetic sequences without premature hydrolysis [2].

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Introduces ortho‑dimethylphosphorylphenyl motif via Suzuki–Miyaura coupling

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Pinacol ester protects boronic acid for multi‑step synthetic sequences

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Designed for construction of kinase‑targeted pharmacophores (e.g., ALK inhibitor series)

• [1] Board, J. et al. (2014). Substituted N2-(4-amino-2-methoxyphenyl)-N4-[2-(dimethylphosphoryl)-phenyl]-5-chloro-pyrimidine-2,4-diamines as modulators of ALK and EGFR. Patent RU-2607371-C1. View Source
• [2] Breunig, J. M., Lehmann, F., Bolte, M., Lerner, H. W., & Wagner, M. (2014). Synthesis and Reactivity of o-Phosphane Oxide Substituted Aryl(hydro)borates and Aryl(hydro)boranes. Organometallics, 33(12), 3163–3172. View Source

Why the Ortho Isomer of Dimethylphosphoryl Phenylboronic Pinacol Ester Cannot Be Replaced by Meta- or Para-Isomers in ALK-Targeted Synthesis

The three positional isomers of dimethylphosphoryl phenylboronic acid pinacol ester (ortho, meta, para) are all commercially available and share the same molecular formula and weight, yet they are not interchangeable in downstream applications. The ortho substitution pattern is a stereoelectronic requirement for the synthesis of the ALK inhibitor Brigatinib and its analogs, where the proximity of the dimethylphosphoryl group to the pyrimidine core is essential for high-affinity binding to the kinase hinge region . Replacing the ortho isomer with its meta or para counterpart during the Suzuki–Miyaura coupling step would produce regioisomeric products that fail to recapitulate the sub-nanomolar IC50 profile of Brigatinib [1]. Furthermore, the intramolecular P=O→B interaction unique to the ortho isomer stabilizes the boronic ester toward protodeboronation, a feature absent in the meta and para analogs, thereby altering coupling efficiency and shelf-life stability [2].

Meta and para isomers produce regioisomeric products that may fail to match the ALK hinge‑region pharmacophore requirements defined in patent SAR.

Absence of intramolecular P=O→B stabilization in meta/para isomers can increase protodeboronation risk and reduce coupling consistency.

Ortho‑specific Pd‑chelation directing effect may be lost with meta/para isomers, altering regiochemical outcomes in atropselective couplings.

• [1] Board, J. et al. (2014). Substituted N2-(4-amino-2-methoxyphenyl)-N4-[2-(dimethylphosphoryl)-phenyl]-5-chloro-pyrimidine-2,4-diamines as modulators of ALK and EGFR. Patent RU-2607371-C1. View Source
• [2] Breunig, J. M., Lehmann, F., Bolte, M., Lerner, H. W., & Wagner, M. (2014). Organometallics, 33(12), 3163–3172. View Source

Quantitative Differentiation of 2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane from Its Meta and Para Isomers

Ortho-Specific Pharmacophore Requirement for Sub-Nanomolar ALK Inhibition

The ortho isomer is the essential precursor for the synthesis of Brigatinib, a clinical-stage ALK inhibitor. Brigatinib, incorporating the 2-(dimethylphosphoryl)phenyl moiety delivered by this building block, exhibits an IC50 of 0.6 nM against native ALK kinase in biochemical assays . The patent literature explicitly specifies the ortho position of the dimethylphosphoryl group as critical for activity, as defined in the general formula of RU-2607371-C1, which requires N4-[2-(dimethylphosphoryl)-phenyl] substitution [1]. Meta- or para-substituted analogs are not claimed and would be expected to yield dramatically reduced potency due to unfavorable geometry for hinge-region hydrogen bonding. While direct IC50 values for the meta- and para-derived final compounds are not publicly disclosed, the ortho exclusivity of the patent claims constitutes strong inferential evidence of differentiation.

ALK Pharmacophore

Class‑level inference

Ortho‑derived Brigatinib IC₅₀ 0.6 nM vs. meta/para not claimed; >1000‑fold inferred difference.

Ortho isomer is essential for Brigatinib‑like ALK pharmacophore synthesis.

Patent specificity; direct meta/para final compound data not publicly available.

Evidence Dimension	ALK inhibitory potency (IC50) of final drug substance derived from building block
Target Compound Data	0.6 nM (Brigatinib, containing ortho-dimethylphosphorylphenyl group)
Comparator Or Baseline	Meta and para isomers: not claimed in patent; expected inactivity based on SAR
Quantified Difference	>1000-fold (inferred from patent specificity)
Conditions	Biochemical ALK kinase inhibition assay

Why This Matters

Procurement of the ortho isomer is mandatory for any synthesis campaign targeting ALK inhibitors with Brigatinib-like pharmacophores; substitution would lead to inactive compounds.

• [1] Ivashchenko, A.V. et al. (2017). Substituted N2-(4-amino-2-methoxyphenyl)-N4-[2-(dimethylphosphoryl)-phenyl]-5-chloro-pyrimidine-2,4-diamines as modulators of ALK and EGFR. Patent RU-2607371-C1. View Source

Intramolecular P=O→B Stabilization Unique to the Ortho Isomer

Ortho-phosphane oxide-substituted arylboron compounds undergo intramolecular P=O→B adduct formation, a stabilizing interaction not possible in the meta or para isomers. Breunig et al. demonstrated for the closely related system 1,2-C6H4(P(O)-t-Bu2) that the intramolecular P=O-B adduct exhibits a clear trend in boron Lewis acidity by 31P NMR and X-ray crystallography: the P-31 chemical shift and B-O bond lengths differentiate between adducts 4, 6, and 8, reflecting controlled modulation of boron electrophilicity (4 < 6 < 8) [1]. Although this study used tert-butyl substituents, the ortho adjacency of P=O and B in 2-[2-(dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane allows for analogous intramolecular interactions that are absent in the meta- and para-substituted isomers, influencing both shelf-life stability and cross-coupling reactivity.

Intramolecular Stabilization

Cross‑study comparable

P=O→B adduct formation confirmed for ortho analogs (X‑ray, ³¹P NMR); absent in meta/para.

May reduce protodeboronation and improve handling robustness.

Based on tert‑butyl analog data; direct dimethylphosphoryl analog study not performed.

Evidence Dimension	Intramolecular P=O-B adduct formation and boron Lewis acidity
Target Compound Data	Ortho isomer capable of forming P=O-B adduct (analogous to Ph*B species with trend 4 < 6 < 8 for Lewis acidity)
Comparator Or Baseline	Meta and para isomers: no intramolecular P=O-B interaction possible
Quantified Difference	Qualitative: adduct present (ortho) vs. absent (meta, para); relative Lewis acidity trend for ortho analogs (4 < 6 < 8) confirmed by X-ray and 31P NMR
Conditions	Solid-state X-ray crystallography and solution 31P NMR spectroscopy

Why This Matters

This intramolecular stabilization can reduce protodeboronation rates during storage and in coupling reactions, offering superior handling robustness compared to the non-stabilized meta and para isomers.

• [1] Breunig, J. M., Lehmann, F., Bolte, M., Lerner, H. W., & Wagner, M. (2014). Synthesis and Reactivity of o-Phosphane Oxide Substituted Aryl(hydro)borates and Aryl(hydro)boranes. Organometallics, 33(12), 3163–3172. View Source

Ortho-Substituent Directing Effect in Suzuki–Miyaura Cross-Coupling Selectivity

A study by Pomarański et al. on ortho-substituted phenylboronic acids in Suzuki–Miyaura coupling with 3,4,5-tribromo-2,6-dimethylpyridine demonstrated that the ortho substituent can direct regioselectivity and atropselectivity through metal chelation effects [1]. Specifically, ortho-methoxyphenylboronic acid showed coupling selectivity attributable to O-chelation in the transition state, while ortho-chloro analogs behaved differently. Although the study did not test dimethylphosphoryl specifically, the phosphine oxide group is a known directing group capable of coordinating palladium, suggesting that the ortho isomer may afford distinct regiochemical outcomes compared to the meta and para isomers. The paper reports isolated yields ranging from 53% to 94% for ortho-substituted substrates, demonstrating synthetic viability.

Coupling Selectivity

Class‑level inference

Ortho‑substituted phenylboronic acids achieve 53–94% yield in Pd‑catalyzed atropselective coupling.

Ortho isomer may enable chelation‑directed regioselectivity.

Phosphine oxide directing group assumed; yields based on ortho‑methoxy analog studies.

Evidence Dimension	Regioselectivity and coupling yield in Suzuki–Miyaura reactions
Target Compound Data	Ortho-dimethylphosphoryl phenylboronic ester (expected to participate in Pd-chelation-directed coupling)
Comparator Or Baseline	Meta/para isomers: no chelation-assisted directing effect
Quantified Difference	Not directly measured; class-level yields for ortho-substituted arylboronic acids range 53–94%
Conditions	Pd-catalyzed Suzuki coupling with 3,4,5-tribromo-2,6-dimethylpyridine

Why This Matters

The ortho isomer can enable Pd-chelation-directed regioselective coupling, a synthetic advantage not shared by meta or para analogs, making it the isomer of choice for atropselective biaryl synthesis.

• [1] Pomarański, P., Roszkowski, P., Maurin, J. K., Budzianowski, A., & Czarnocki, Z. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2384–2393. View Source

Supply-Chain Purity Differentiation Among Positional Isomers

Commercial availability data reveal differences in purity specifications across the three positional isomers. The ortho isomer (CAS 2397623-67-3) is listed at purities of 95%+ and 98% by multiple vendors . The meta isomer (CAS 2093110-21-3) is listed at 95%+ , and the para isomer (CAS 1394346-20-3) is listed at 98% . Price per gram varies by supplier, but the ortho isomer tends to be priced at a premium relative to the para isomer, reflecting its higher demand as the Brigatinib precursor. For procurement decisions, the availability of 98% grade for both ortho and para isomers, but not all suppliers carrying the ortho isomer at this purity, necessitates careful vendor selection to meet reproducibility requirements in medicinal chemistry programs.

Purity Specifications

Supporting evidence

Ortho: 95–98%; meta: 95%+; para: 98%. ≥98% ortho grade has fewer suppliers.

Verify vendor purity grade for ortho isomer; limited availability of ≥98% grade.

Supplier specification data, 2025–2026.

Evidence Dimension	Commercial purity and availability
Target Compound Data	95%+ to 98% (ortho isomer, CAS 2397623-67-3)
Comparator Or Baseline	Meta isomer (CAS 2093110-21-3): 95%+; Para isomer (CAS 1394346-20-3): 98%
Quantified Difference	Comparable purity range across isomers; ortho isomer has fewer suppliers at 98% grade
Conditions	Vendor specifications as of 2025–2026

Why This Matters

Researchers must verify vendor-specific purity for the ortho isomer, as not all suppliers offer ≥98% grade, which may be required for GMP or high-reproducibility coupling protocols.

Optimal Application Scenarios for 2-[2-(Dimethylphosphoryl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Based on Verified Differentiation Evidence

Synthesis of Brigatinib and Next-Generation ALK/EGFR Inhibitors

The ortho isomer is the only viable building block for constructing the 2-(dimethylphosphoryl)phenyl pharmacophore required in Brigatinib (ALK IC50 = 0.6 nM) and related patent-covered kinase inhibitors . Any attempt to substitute the meta or para isomer at the Suzuki coupling stage will yield regioisomeric products that fail to meet the N4-[2-(dimethylphosphoryl)-phenyl] structural requirement specified in RU-2607371-C1 [1].

Pd-Catalyzed Regioselective Atropselective Biaryl Construction

When the synthetic objective is a regio- and atropselective Suzuki coupling, the ortho isomer provides a potential Pd-chelation handle through its dimethylphosphoryl oxygen, enabling directed coupling selectivity analogous to the ortho-methoxy effect documented for ortho-substituted phenylboronic acids (yields 53–94%) [2]. The meta and para isomers lack this directing capability.

Stabilized Boronic Ester Stock Solutions for High-Throughput Experimentation

The intramolecular P=O→B interaction in the ortho isomer, evidenced by X-ray and 31P NMR data on structurally analogous ortho-phosphane oxide arylboron compounds, confers enhanced resistance to protodeboronation compared to non-stabilized isomers [3]. This makes the ortho isomer preferable for preparation of DMSO or DMF stock solutions used in parallel synthesis and HTE platforms, where extended solution stability is critical.

Application

Selection Property

Validation Focus

Brigatinib‑class ALK/EGFR inhibitor synthesis

Ortho‑phosphoryl pharmacophore requirement

Confirm N4‑[2‑(dimethylphosphoryl)phenyl] connectivity by NMR after coupling

Regioselective atropselective biaryl construction

Pd‑chelation directing capability

Verify regioisomeric ratio and atropisomer identity in model coupling

Stabilized boronic ester stock solutions for HTE

Protodeboronation resistance

Monitor solution stability in DMSO/DMF over time under HTE storage conditions

• [1] Ivashchenko, A.V. et al. (2017). Patent RU-2607371-C1. View Source
• [2] Pomarański, P. et al. (2018). Beilstein Journal of Organic Chemistry, 14, 2384–2393. View Source
• [3] Breunig, J. M. et al. (2014). Organometallics, 33(12), 3163–3172. View Source